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CAS No.: 89112-85-6
Cat. No.: B1217710
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Audience: Researchers, scientists, and drug development professionals.

Introduction

2'-Methoxy-6-methylflavone (2'MeO6MF) is a flavonoid known for its neuroprotective,
anxiolytic, and anti-inflammatory properties.[1][2][3] It functions as a positive allosteric
modulator of GABAA receptors and has been shown to dampen inflammatory responses.[1][2]
Accurate and consistent preparation of 2'MeO6MF stock solutions is critical for obtaining
reliable and reproducible results in in vitro experiments. Dimethyl sulfoxide (DMSO) is the
recommended solvent for preparing stock solutions of 2'MeO6MF due to its high solubilizing
capacity for this compound.[2][4][5][6] These application notes provide detailed protocols for
the preparation, storage, and use of 2'MeO6MF stock solutions in DMSO for various in vitro
applications.
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Property Value Source
Molecular Formula C17H1403 [2]
Molecular Weight 266.29 g/mol [2]
CAS Number 89112-85-6 [2]
Solubility in DMSO 4 mg/mL (15.02 mM) [2][4]
Alternate Solubility 10 mM [7]
Recommended Storage Conditions
Storage .
Format Shelf Life Source
Temperature
Powder -20°C 3 years [2]
In DMSO -80°C 1 year [2]

ical In Vi king C .

Working
Application Cell TypelSystem Concentration Source
Range
GABAA Receptor
) Neurons 0.1-10 uMm [11181I9]
Modulation
Electrophysiology Xenopus Oocytes 1-300 puM [5][10][11]
Anti-inflammatory RAW 264.7
100 - 1000 pM [7]
(NFkB) Assay Macrophages

Experimental Protocols

Protocol 1: Preparation of a 10 mM 2'MeO6MF Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 2’'MeO6MF in DMSO.
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Materials:

2'MeO6MF powder (MW: 266.29 g/mol )

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (recommended)[2][4]

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the 2'MeO6MF powder and DMSO to equilibrate to room temperature
before use.

Weighing: Accurately weigh out a precise amount of 2'MeO6MF powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh 2.66 mg of 2'MeO6MF.

Dissolution:

o Add the weighed 2'MeO6MF powder to a sterile amber microcentrifuge tube.

o Add the calculated volume of DMSO to the tube. For 2.66 mg of 2'MeO6MF, add 1 mL of
DMSO.

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Sonication (Recommended): To ensure complete dissolution, sonicate the solution for 5-10
minutes.[2][4] Visually inspect the solution to ensure no particulate matter is present.

Aliquoting and Storage:
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o Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge
tubes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 1 year).[2]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

This protocol outlines the dilution of the 10 mM 2'MeO6MF DMSO stock solution to final
working concentrations for cell-based assays.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low, typically
<0.5%, to minimize solvent-induced cytotoxicity.[12]

» Prepare working solutions fresh for each experiment from the frozen stock.
Procedure:
e Thawing: Thaw a single aliquot of the 10 mM 2'MeO6MF stock solution at room temperature.

 Intermediate Dilutions (if necessary): Depending on the final desired concentrations, it may
be necessary to perform one or more serial dilutions in cell culture medium or an appropriate
buffer (e.g., PBS).

¢ Final Dilution:

o Determine the final volume of cell culture medium for your experiment (e.g., per well in a
multi-well plate).

o Calculate the volume of the 10 mM stock solution needed to achieve the desired final
concentration. For example, to prepare 1 mL of a 10 uM working solution, add 1 pL of the
10 mM stock solution to 999 pL of cell culture medium.

o Ensure the final DMSO concentration does not exceed 0.5%. In the example above, the
final DMSO concentration would be 0.1%.
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» Vehicle Control: Prepare a vehicle control with the same final concentration of DMSO as the
experimental conditions.

o Application to Cells: Mix the working solution gently by pipetting and add it to the cells.

Mandatory Visualizations
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Caption: Experimental workflow for preparing and using 2'MeO6MF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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